Cas no 184485-83-4 (1H-Indole-4,7-diamine)

1H-Indole-4,7-diamine structure
1H-Indole-4,7-diamine structure
Product Name:1H-Indole-4,7-diamine
CAS No:184485-83-4
MF:C8H9N3
MW:147.177160978317
CID:114322
PubChem ID:45078979
Update Time:2025-04-18

1H-Indole-4,7-diamine Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-4,7-diamine
    • 1H-Indole-4,7-diamine(9CI)
    • DTXSID60663630
    • TQP0798
    • 184485-83-4
    • SCHEMBL5271973
    • Inchi: 1S/C8H9N3/c9-6-1-2-7(10)8-5(6)3-4-11-8/h1-4,11H,9-10H2
    • InChI Key: IHUVUGGCPGQVIF-UHFFFAOYSA-N
    • SMILES: N1C=CC2C(=CC=C(C1=2)N)N

Computed Properties

  • Exact Mass: 147.07977
  • Monoisotopic Mass: 147.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 67.8Ų

Experimental Properties

  • PSA: 67.83
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.